4-(2-Nitro-phenyl)-4-oxo-butyric acid ethyl ester

• Molecular Formula: C12H13NO5
• Molecular Weight: 251.23 g/mol
• IUPAC Name: ethyl 4-(2-nitrophenyl)-4-oxobutanoate
• InChI: InChI=1S/C12H13NO5/c1-2-18-12(15)8-7-11(14)9-5-3-4-6-10(9)13(16)17/h3-6H,2,7-8H2,1H3
• InChI Key: HUQGGMPYIPZTPT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)C1=CC=CC=C1[N+](=O)[O-]

Description

4-(2-Nitro-phenyl)-4-oxo-butyric acid ethyl ester is a useful research compound. Its molecular formula is C12H13NO5 and its molecular weight is 251.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(2-nitro-phenyl)-4-trimethlysilanyloxy-butyric acid ethyl ester (530 mg, 1.6 mmol) in dry DCM (5 mL) under Argon was added PCC (pyridinium chlorochromate) (878 mg, 4.1 mmol) and the resulting mixture stirred vigorously for 20 h. Then silica gel (5 g) was added and the mixture filtered. The filtrate was then evaporated and the residue purified by chromatography on silica gel, eluting with ethyl acetate: hexane (3:1) to afford the title compound (375 mg, 92%) as a colorless liquid; m/z 252 (MH).